Cas no 100-26-5 (2,5-Pyridinedicarboxylic acid)

• Product name: 2,5-Pyridinedicarboxylic acid
• CAS No: 100-26-5
• MF: C₇H₅NO₄
• MW: 167.1189
• MDL: MFCD00006297
• CID: 81814
• PubChem ID: 7493

2,5-Pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedicarboxylic acid
• Isocinchomeronic acid
• Pyridine-2,5-dicarboxylic acid
• pyridine2,5-dicarboxylate
• 2,5-LUTIDINIC ACID
• 2,5-PYRIDINECARBOXYLIC ACID
• ISOCINCHOMERIC ACID
• RARECHEM AL BO 2394
• 2,5-Pyridinedicarbox
• 2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE
• 2,5-di-carboxy-pyridine
• 6-carboxy-nicotinic acid
• ICA
• Isochincomerionicacid
• PYRIDINEDICARBOXYLIC ACID
• TIMTEC-BB SBB003886
• Nicotinic EP Impurity D
• 2,5-pyridinedicarboxylicacid
• Pyridinedicarboxylic acid-(2,5)
• 4K1KGR926X
• LVPMIMZXDYBCDF-UHFFFAOYSA-N
• Pyridine 2,5-dicarboxylate
• PubChem12991
• 2,5-Dicarboxy-pyridine
• pyridine carboxylate, 6b
• KSC174Q6D
• N
• 2, 5 - pyridine dicarboxylic acid

• MDL： MFCD00006297
• Inchi： 1S/C7H5NO4/c9-6(10)4-1-2-5(7(11)12)8-3-4/h1-3H,(H,9,10)(H,11,12)
• InChI Key： LVPMIMZXDYBCDF-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])N=C(C(=O)O[H])C([H])=C1[H])=O
• BRN： 131697

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.021858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5
• XLogP3: 0.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Brownish foliage or prismatic crystals.
• Density: 1.5216 (rough estimate)
• Melting Point: 242-247 °C (dec.) (lit.)
• Boiling Point: 295.67°C (rough estimate)
• Flash Point: 220.5±24.6 °C
• Refractive Index: 1.6280 (estimate)
• Solubility: 1.2g/l
• PSA: 87.49000
• LogP: 0.47800
• Merck: 5159
• Solubility: Slightly soluble in boiling water and ethanol, almost insoluble in cold water, ethanol, ether and benzene.
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-Pyridinedicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at room temperature

2,5-Pyridinedicarboxylic acid Customs Data

• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids